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Compound Name:
3-Fluoro-4,5-

dimethoxybenzaldehyde

Cat. No.: B1330771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the boiling point of 3-Fluoro-4,5-
dimethoxybenzaldehyde. Due to the limited availability of experimental data for this specific

compound in publicly accessible literature, this guide also furnishes data for structurally related

compounds to offer a comparative context. Furthermore, it outlines standard experimental

protocols for the determination of boiling points for high-boiling organic compounds.

Executive Summary
3-Fluoro-4,5-dimethoxybenzaldehyde is a substituted aromatic aldehyde of interest in

organic synthesis and medicinal chemistry. A critical physicochemical parameter for its

purification and characterization is its boiling point. While an experimentally determined boiling

point for 3-Fluoro-4,5-dimethoxybenzaldehyde is not readily available in the cited literature,

an estimation can be made based on the boiling points of structurally analogous compounds.

This guide provides these comparative data and details the methodologies for its experimental

determination.

Physicochemical Data
The direct experimental boiling point for 3-Fluoro-4,5-dimethoxybenzaldehyde has not been

found in a review of scientific literature. However, the boiling points of benzaldehyde and its

substituted derivatives can provide an indication of the expected range. The presence of
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methoxy groups tends to increase the boiling point due to increased molecular weight and

polarity, while the effect of a fluoro group is less pronounced.

Table 1: Boiling Points of 3-Fluoro-4,5-dimethoxybenzaldehyde and Related Compounds

Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Pressure (atm)

Benzaldehyde C₇H₆O 106.12 178.1[1] 1

3,4-

Dimethoxybenzal

dehyde

C₉H₁₀O₃ 166.17 281 1

4-Fluoro-3-

methoxybenzald

ehyde

C₈H₇FO₂ 154.14 93 0.006

3-Fluoro-4,5-

dimethoxybenzal

dehyde

C₉H₉FO₃ 184.16 Not available N/A

Note: The boiling point for 4-Fluoro-3-methoxybenzaldehyde is provided at reduced pressure,

suggesting that 3-Fluoro-4,5-dimethoxybenzaldehyde would also likely require vacuum

distillation to prevent decomposition at high temperatures.

Experimental Protocols for Boiling Point
Determination
The determination of the boiling point of a high-boiling liquid like 3-Fluoro-4,5-
dimethoxybenzaldehyde can be performed using several established methods.[2] The choice

of method often depends on the quantity of the substance available.

Distillation Method
This method is suitable when a sufficient quantity of the compound (typically >5 mL) is

available.[2] It also serves as a purification step.
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Methodology:

Assemble a simple distillation apparatus consisting of a distilling flask, a condenser, a

receiving flask, and a thermometer.

Place the sample (e.g., 5-10 mL of 3-Fluoro-4,5-dimethoxybenzaldehyde) and a few

boiling chips or a magnetic stir bar into the distilling flask.

Position the thermometer so that the top of the bulb is level with the side arm of the distilling

flask leading to the condenser.

Begin heating the distilling flask gently.

Record the temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature reading on the thermometer as the liquid condenses and is collected in the

receiving flask. This stable temperature is the boiling point.

If the compound is suspected to have a high boiling point, the distillation should be

performed under reduced pressure (vacuum distillation) to prevent thermal decomposition.

The observed boiling point will be lower than the boiling point at atmospheric pressure.

Capillary Method (Thiele Tube)
This micro-scale method is ideal when only a small amount of the substance is available (less

than 0.5 mL).[3]

Methodology:

Seal one end of a capillary tube using a flame.

Attach a small test tube containing about 0.2-0.3 mL of the sample to a thermometer.

Place the sealed capillary tube (sealed end up) into the sample.

Immerse the thermometer and the attached sample tube into a Thiele tube containing a high-

boiling liquid (e.g., mineral oil).

Heat the side arm of the Thiele tube gently.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Stop heating when a steady stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.[3]

Logical Workflow for Boiling Point Determination
The following diagram illustrates the decision-making process and workflow for the

experimental determination of the boiling point of a compound like 3-Fluoro-4,5-
dimethoxybenzaldehyde.
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Workflow for Boiling Point Determination
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Caption: Logical workflow for selecting and performing a boiling point determination

experiment.

Conclusion
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While the exact boiling point of 3-Fluoro-4,5-dimethoxybenzaldehyde is not documented in

readily available scientific literature, it can be experimentally determined using standard

laboratory techniques such as distillation or the capillary method. Based on the boiling points of

structurally similar compounds, it is anticipated that this compound will have a relatively high

boiling point, and purification by distillation may require reduced pressure to prevent thermal

degradation. The protocols and workflow provided in this guide offer a comprehensive

approach for researchers to accurately determine this important physicochemical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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